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Compound of Interest

Compound Name: 4-Fluorobiphenyl

Cat. No.: B1198766 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Fluorobiphenyl

Introduction
4-Fluorobiphenyl is an aromatic organic compound with the chemical formula C₁₂H₉F. It is a

fluorinated derivative of biphenyl and serves as a key intermediate in the synthesis of various

pharmaceuticals, agrochemicals, and advanced materials such as liquid crystals and OLEDs.

[1] Its unique electronic properties, thermal stability, and chemical resistance make it a

compound of significant interest to researchers and professionals in drug development and

material science.[1] This guide provides a comprehensive overview of the melting and boiling

points of 4-Fluorobiphenyl, including detailed experimental protocols for their determination.

Physicochemical Data of 4-Fluorobiphenyl
The melting and boiling points are critical physical constants that provide insights into the purity

and physical state of a substance under varying temperatures. The data for 4-Fluorobiphenyl
are summarized below.
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Property Value Reference

Melting Point 71.0 - 77.0 °C [2]

74 - 77 °C [1]

74.2 °C [3]

75 - 79 °C [4][5][6][7]

Boiling Point 253 °C [1][3]

283 - 284 °C [4][5][6][7]

Experimental Protocols
Accurate determination of melting and boiling points is fundamental for the characterization and

quality control of chemical compounds.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The presence

of impurities typically causes a depression and broadening of the melting point range.[8][9] The

capillary method is a common and reliable technique for determining the melting point of a solid

organic compound.[8]

Methodology: Capillary Method

Sample Preparation: A small amount of the dry, finely powdered 4-Fluorobiphenyl is
introduced into a capillary tube, which is sealed at one end. The sample is packed tightly to a

height of 1-2 cm by gently tapping the tube.[10][11]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a heating apparatus, such

as a Thiele tube filled with a high-boiling liquid (e.g., mineral oil or silicone oil) or a modern

digital melting point apparatus with a heated metal block.[8][10]
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Heating and Observation: The heating bath is heated slowly and steadily, at a rate of about

2°C per minute, especially when approaching the expected melting point.[8] The sample is

observed carefully through a magnifying lens.

Data Recording: Two temperatures are recorded:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the entire solid sample has completely melted into a clear

liquid.

Reporting: The melting point is reported as the range from T₁ to T₂. For a pure compound,

this range is typically sharp, often within 1°C.[8]

Sample Preparation Apparatus Setup Measurement Result
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Diagram 1: Workflow for Melting Point Determination.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.[12] This physical property is sensitive to changes in atmospheric pressure.

Methodology: Capillary Method (Siwoloboff Method)

Sample Preparation: A small amount (a few milliliters) of 4-Fluorobiphenyl is placed into a

small test tube (fusion tube).[12][13]

Apparatus Setup: A capillary tube, sealed at one end, is placed into the fusion tube with its

open end submerged in the liquid.[12][13] The fusion tube is then attached to a thermometer,

ensuring the sample is level with the thermometer bulb. The entire assembly is immersed in

a heating bath (e.g., Thiele tube).
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Heating and Observation: The apparatus is heated gently. As the temperature rises, air

trapped in the capillary tube will slowly bubble out. As the liquid approaches its boiling point,

a rapid and continuous stream of bubbles will emerge from the capillary tube.[12]

Data Recording: The heat source is removed at the point of rapid bubbling. As the liquid

cools, the bubbling will slow down and stop. The boiling point is the temperature at which the

liquid just begins to enter the capillary tube. This is the point where the external pressure

equals the vapor pressure of the liquid.

Reporting: The recorded temperature is the boiling point of the substance at the measured

atmospheric pressure.

Sample Preparation Apparatus Setup Measurement Result
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Diagram 2: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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